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Compound of Interest

Compound Name: K41498

Cat. No.: B15572332

Audience: Researchers, scientists, and drug development professionals.

Introduction

K41498 is a potent and highly selective peptide antagonist for the Corticotropin-Releasing
Factor Receptor 2 (CRF2).[1][2] Developed as a more metabolically stable analogue of
antisauvagine-30, K41498 is an invaluable tool for investigating the physiological roles of CRF2
receptors in both central and peripheral systems.[1] CRF receptors, including CRF1 and CRFz,
are key mediators of the stress response, with distinct distributions and functions. While CRF1
is primarily associated with anxiety and anxiogenic behaviors, CRFz is involved in a range of
functions, including cardiovascular regulation.[1][3]

These application notes provide detailed protocols for the in vivo administration of K41498 in
rodent models to study its antagonist activity, particularly in the context of cardiovascular
function.

Mechanism of Action

K41498 functions as a competitive antagonist with sub-nanomolar affinity for CRF2 receptors
(both hCRF2a and hCRF2[3 isoforms), exhibiting approximately 700-fold selectivity over the
CRF1 receptor. Its mechanism involves binding to the CRFz receptor and inhibiting the agonist-
stimulated accumulation of cyclic AMP (cCAMP), a key second messenger in the signaling
cascade. In vivo, K41498 has been shown to bind to presynaptic CRFz receptors located on
vagal afferent terminals in the brainstem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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